N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[5-methyl-2-[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]pyrazol-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C26H19N7O4/c1-14-6-5-7-16(10-14)32-23-18(13-27-32)24(35)30-26(29-23)33-22(11-15(2)31-33)28-25(36)21-12-19(34)17-8-3-4-9-20(17)37-21/h3-13H,1-2H3,(H,28,36)(H,29,30,35)
• InChI Key: ORJAXOMGOKTLBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=O)C6=CC=CC=C6O5
• Molecular Formula: C26H19N7O4
• Molecular Weight: 493.5 g/mol
• CAS No.: 1172879-19-4

Description

N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C26H19N7O4 and its molecular weight is 493.483. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with similar structures to N-(3-methyl-1-(4-oxo-1-(m-tolyl)-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide have been synthesized and evaluated for their biological activities. For instance, the synthesis of pyrazolo[3,4-d]pyrimidine ribonucleosides has been reported, indicating a methodological approach towards the generation of nucleoside analogs with potential antiviral and antitumor activities (Petrie et al., 1985). Similarly, the synthesis of 2-substituted 2,6-dihydro-3-hydroxy-7H-pyrazolo[4,3-d]pyrimidin-7-ones showcases the versatility in modifying the pyrazolo[3,4-d]pyrimidin scaffold to obtain compounds with different substituents (Ochi & Miyasaka, 1983).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant properties of coumarin pyrazole pyrimidine triones and thioxopyrimidine diones have been investigated, revealing moderate to good activity against various microorganisms, including bacteria and fungi. This suggests potential applications in developing antimicrobial agents (Laxmi et al., 2012). Additionally, some heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety have been synthesized and evaluated for their antioxidant activity, with certain derivatives showing activity comparable to ascorbic acid, indicating their potential as antioxidant agents (El‐Mekabaty, 2015).

Anticancer and Anti-inflammatory Activities

Novel pyrazolopyrimidines derivatives have been synthesized and assessed for their anticancer and anti-5-lipoxygenase activities. These studies provide insight into the structure-activity relationships necessary for enhancing the anticancer and anti-inflammatory properties of pyrazolopyrimidines derivatives, suggesting their potential in the development of new therapeutic agents (Rahmouni et al., 2016).